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Compound of Interest

Compound Name: 9-(1-Bromovinyl)anthracene

Cat. No.: B15334782 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 9-(1-Bromovinyl)anthracene was

located. The following disposal procedures are based on safety data for structurally similar

compounds, including 9-Bromoanthracene and other brominated aromatic hydrocarbons.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

The proper disposal of 9-(1-Bromovinyl)anthracene is critical to ensure laboratory safety and

environmental protection. As a halogenated aromatic hydrocarbon, this compound requires

careful handling and disposal as hazardous waste. This guide provides essential safety and

logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or vapors.[1][2]

In case of exposure, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] If

irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Classification: 9-(1-Bromovinyl)anthracene should be treated as a hazardous chemical

waste. Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste and consult local, regional, and national regulations for complete and

accurate classification.[1][2]

Segregation: Do not mix 9-(1-Bromovinyl)anthracene waste with other waste streams. It

should be collected in a dedicated, properly labeled hazardous waste container. The

container should be made of a material compatible with the chemical.

2. Waste Collection and Storage:

Container: Use a sealable, leak-proof container. The container must be clearly labeled with

the words "Hazardous Waste," the full chemical name "9-(1-Bromovinyl)anthracene," and

any associated hazard symbols (e.g., irritant, environmental hazard).

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[1] The storage area should
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have secondary containment to prevent the spread of material in case of a spill.

3. Spill Management:

In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the further spread of the material.

Cleanup: For small spills, carefully sweep up the solid material and place it into the

designated hazardous waste container.[1][2] Avoid generating dust.[1] For larger spills,

contact your institution's EHS department immediately.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleanup materials should be disposed of as hazardous waste.

4. Final Disposal:

Professional Disposal: The ultimate disposal of 9-(1-Bromovinyl)anthracene must be

handled by a licensed hazardous waste disposal company. Contact your institution's EHS

department to arrange for pickup and disposal.

Regulatory Compliance: Ensure that all disposal activities are in full compliance with all

applicable local, state, and federal regulations.

Quantitative Safety Data Summary
The following table summarizes key safety and hazard information for a related compound, 9-

Bromoanthracene, which can serve as a conservative proxy in the absence of data for 9-(1-
Bromovinyl)anthracene.
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Hazard Classification GHS Category Precautionary Statements

Skin Corrosion/Irritation Category 2
P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Irritation Category 2

P264, P280,

P305+P351+P338,

P337+P313

Germ Cell Mutagenicity Category 1B
P201, P202, P280,

P308+P313, P405

Specific Target Organ Toxicity Category 3
P261, P271, P304+P340,

P312, P403+P233, P405

Data is for 9-Bromoanthracene and is intended as a guide.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 9-(1-
Bromovinyl)anthracene.
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Disposal Workflow for 9-(1-Bromovinyl)anthracene
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Caption: Disposal workflow for 9-(1-Bromovinyl)anthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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